![molecular formula C10H10N2 B2617865 4-(1H-pyrrol-2-yl)aniline CAS No. 134703-22-3](/img/structure/B2617865.png)
4-(1H-pyrrol-2-yl)aniline
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Overview
Description
4-(1H-Pyrrol-1-yl)aniline is a chemical compound with the molecular formula C10H10N2 . It is also known by other names such as 4-Pyrrol-1-yl-phenylamine and Benzenamine, 4- (1H-pyrrol-1-yl)- .
Synthesis Analysis
The synthesis of compounds related to 4-(1H-pyrrol-2-yl)aniline has been reported in various studies. For instance, a study reported the synthesis of a dithieno[3,2-b:2’,3’-d]pyrrole (DTP) derivative, namely, 4-(4-(1H-pyrrol-1-yl)phenyl)-4H-dithieno[3,2-b:2’,3’-d]pyrrole (DTP-Ph-Pyr), via electrochemical polymerization . Another study reported the synthesis of 4-(2,5-di(thiophen-2-yl)-1H-pyrrol-1-yl)amidoferrocenyldithiophosphonate (SNS-NH2-Fc) and its copolymerization with 4-(2,5-di(thiophen-2-yl)-1H-pyrrol-1-yl)benzenamine .Molecular Structure Analysis
The molecular structure of 4-(1H-Pyrrol-1-yl)aniline consists of a pyrrole ring attached to an aniline group . The average mass of the molecule is 158.200 Da and the monoisotopic mass is 158.084396 Da .Chemical Reactions Analysis
A study reported an aerobic oxidative carboamination of sp3C–H bonds with 2-(1H-pyrrol-1-yl)anilines, which utilized simple and readily available starting materials to produce pyrrolo[1,2-a]quinoxalines .Scientific Research Applications
Molecular Structure and Properties
- Isomeric forms of chloro-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline exhibit a basic iminopyrrole structure with a planar backbone, useful in understanding molecular interactions and packing behaviors in crystalline forms (Su et al., 2013).
Biosensor Applications
- Thienylpyrrole derivatives, including those related to 4-(1H-pyrrol-2-yl)aniline, have been investigated for their biosensor applications. These derivatives demonstrate distinctive electrochromic properties and are useful in glucose oxidase biosensing studies (Ayranci et al., 2015).
Synthetic Chemistry
- Compounds like 3,4-dimethyl-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline are studied for their heterocyclic imino structures, contributing to the field of synthetic chemistry and the development of new compounds (Su et al., 2013).
- Research in the synthesis of oxazepine derivatives involving 1H-pyrrol-2-yl compounds is significant for advancing organic synthesis methods (Jirjees, 2022).
Electroluminescence and Photovoltaics
- The use of 2-(1H-pyrrol-1-yl)anilines in the asymmetric synthesis of dihydropyrrolo[1,2-a]quinoxalines demonstrates potential applications in electroluminescence and photovoltaic technologies (Li et al., 2013).
- Hollow poly(aniline-co-pyrrole)–Fe3O4 nanospheres, involving pyrrole-aniline derivatives, show significant electromagnetic properties for potential use in microwave absorption (Zhu et al., 2012).
Polymer Science
- Studies on the electrochemical copolymerization of pyrrole and aniline contribute to polymer science, particularly in understanding the properties of conducting polymers (Sarı & Talu, 1998).
- Research on conducting polymers prepared by oxidative polymerization, including polyaniline, has implications for applications in alternative energy sources, non-linear optics, and other areas (Gospodinova & Terlemezyan, 1998).
Chemical Sensing and Luminescence
- A study on fluorescent, electroactive, and metal ion-sensitive thienylpyrrole derivatives highlights potential applications in chemical sensing and smart materials (Ayranci & Ak, 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Future research could focus on the potential therapeutic applications of 4-(1H-pyrrol-2-yl)aniline and related compounds. For instance, a study suggested that the synthesized molecules represent excellent future therapeutic possibilities with potential uses in the biological and medical sciences due to the compounds’ pronounced docking properties and biological activity .
Properties
IUPAC Name |
4-(1H-pyrrol-2-yl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h1-7,12H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUUPLQXULVWLHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C1)C2=CC=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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